Cas no 40650-87-1 (DECA-2,4,6,8-TETRAENAL)

• Product Name: DECA-2,4,6,8-TETRAENAL
• CAS No: 40650-87-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 825802
• PubChem ID: 5283353
• Update Time: 2025-07-10

DECA-2,4,6,8-TETRAENAL Chemical and Physical Properties

Names and Identifiers

• DECA-2,4,6,8-TETRAENAL
• LMFA06000061
• (2E,4E,6E,8E)-deca-2,4,6,8-tetraenal
• 40650-87-1
• SCHEMBL2555931
• 2,4,6,8-Decatetraenal
• CHEBI:165517

• Inchi： 1S/C10H12O/c1-2-3-4-5-6-7-8-9-10-11/h2-10H,1H3/b3-2+,5-4+,7-6+,9-8+
• InChI Key： ADCGETJXLJQTBY-GAXCVXDLSA-N
• SMILES： O=C/C=C/C=C/C=C/C=C/C

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 102-103°C
• PSA: 17.07000
• LogP: 2.43000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes